Cas no 956825-56-2 (4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate)

• Product Name: 4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate
• CAS No: 956825-56-2
• MDL: MFCD08064724
• CID: 4667582
• Update Time: 2025-05-21

4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• [4-cyano-2-methyl-5-(trifluoromethyl)pyrazol-3-yl] benzenesulfonate
• 4-CYANO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-YL BENZENESULFONATE
• 1H-Pyrazole-4-carbonitrile, 1-methyl-5-[(phenylsulfonyl)oxy]-3-(trifluoromethyl)-
• 4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate

• MDL： MFCD08064724

Additional information on 4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate

Introduction to 4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate (CAS No. 956825-56-2) and Its Applications in Modern Chemical Biology

4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate, identified by the CAS number 956825-56-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrazole sulfonate class, characterized by a pyrazole core substituted with a cyano group, a methyl group, a trifluoromethyl group, and a benzenesulfonate moiety. The presence of these substituents imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for drug discovery and material science applications.

The pyrazole core is a heterocyclic aromatic compound known for its versatility in medicinal chemistry. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of electron-withdrawing groups such as the cyano group at the 4-position enhances the compound's reactivity and potential bioactivity. Additionally, the trifluoromethyl group, located at the 3-position of the pyrazole ring, further modulates the electronic properties of the molecule, influencing its interactions with biological targets. The benzenesulfonate moiety at the 5-position provides solubility advantages and facilitates further derivatization, making it an attractive intermediate in synthetic chemistry.

In recent years, there has been growing interest in 4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate due to its potential applications in developing novel therapeutic agents. The compound's structural features make it a promising candidate for targeting various biological pathways. For instance, studies have suggested that pyrazole derivatives can interact with enzymes and receptors involved in cancer progression. The cyano group can participate in hydrogen bonding or coordinate with metal ions, enhancing binding affinity to biological targets. The trifluoromethyl group is particularly noteworthy for its ability to improve metabolic stability and binding affinity, which are critical factors in drug design.

Recent research has highlighted the role of sulfonate-containing compounds in medicinal chemistry. Sulfonates are known for their ability to enhance solubility and bioavailability, which are essential for pharmaceutical development. The benzenesulfonate moiety in this compound not only improves solubility but also provides a site for further chemical modification. This flexibility allows chemists to explore diverse derivatives with tailored biological activities. For example, modifications at the pyrazole ring or the sulfonate group can lead to compounds with enhanced potency or selectivity against specific disease targets.

The synthesis of 4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent—cyano, methyl, trifluoromethyl, and benzenesulfonate—must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole core efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes such as kinases and proteases, which are often implicated in disease pathways. Preliminary findings suggest that derivatives of this scaffold may exhibit inhibitory activity against these enzymes, making them promising candidates for further development into therapeutic agents. Moreover, the compound's ability to cross cell membranes due to its lipophilic nature enhances its potential as an oral drug candidate.

The role of computational chemistry has been instrumental in understanding the molecular interactions of 4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate with biological targets. Molecular docking studies have been used to predict binding affinities and identify key interaction sites on target proteins. These computational approaches complement experimental efforts by providing rapid screening of potential drug candidates before moving into costly wet-lab synthesis and testing.

In conclusion,4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl benzenesulfonate (CAS No. 956825-56-2) is a versatile compound with significant potential in chemical biology and drug discovery. Its unique structural features—pyrazole core with cyano, methyl, trifluoromethyl substituents, and benzenesulfonate moiety—make it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemical biology.